Cas no 866041-27-2 (3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide)
3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide
- 3-chloro-N-(5H-chromeno[4,3-d]pyrimidin-2-yl)benzenecarboxamide
- 866041-27-2
- 3-chloro-N-(5H-chromeno[4,3-d]pyrimidin-2-yl)benzamide
- 5X-0929
- AKOS005096990
-
- Inchi: 1S/C18H12ClN3O2/c19-13-5-3-4-11(8-13)17(23)22-18-20-9-12-10-24-15-7-2-1-6-14(15)16(12)21-18/h1-9H,10H2,(H,20,21,22,23)
- InChI Key: PDUISTAVYQPHMM-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(NC1=NC=C2COC3C=CC=CC=3C2=N1)=O
Computed Properties
- Exact Mass: 337.0618043g/mol
- Monoisotopic Mass: 337.0618043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 64.1Ų
3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614564-1mg |
3-Chloro-N-(5H-chromeno[4,3-d]pyrimidin-2-yl)benzamide |
866041-27-2 | 98% | 1mg |
¥499.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614564-2mg |
3-Chloro-N-(5H-chromeno[4,3-d]pyrimidin-2-yl)benzamide |
866041-27-2 | 98% | 2mg |
¥619.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614564-5mg |
3-Chloro-N-(5H-chromeno[4,3-d]pyrimidin-2-yl)benzamide |
866041-27-2 | 98% | 5mg |
¥573.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614564-10mg |
3-Chloro-N-(5H-chromeno[4,3-d]pyrimidin-2-yl)benzamide |
866041-27-2 | 98% | 10mg |
¥739.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614564-20mg |
3-Chloro-N-(5H-chromeno[4,3-d]pyrimidin-2-yl)benzamide |
866041-27-2 | 98% | 20mg |
¥1173.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614564-25mg |
3-Chloro-N-(5H-chromeno[4,3-d]pyrimidin-2-yl)benzamide |
866041-27-2 | 98% | 25mg |
¥1192.00 | 2024-04-28 |
3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide
Comprehensive Overview of 3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide (CAS No. 866041-27-2)
3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide (CAS No. 866041-27-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chromeno-pyrimidine core and benzamide substituent, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity with various biological targets.
The molecular structure of 3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide includes a chloro group at the 3-position of the benzene ring, which can influence its electronic properties and reactivity. This modification is a common strategy in medicinal chemistry to optimize pharmacokinetic profiles. The chromeno[4,3-d]pyrimidine scaffold is notable for its presence in several bioactive molecules, making it a valuable template for designing new therapeutic agents.
In recent years, the demand for heterocyclic compounds like 3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide has surged due to their versatility in addressing unmet medical needs. Topics such as "small molecule inhibitors," "kinase modulation," and "structure-activity relationships" are frequently associated with this compound in scientific literature. Its potential role in targeting specific enzymes or receptors aligns with current trends in precision medicine and personalized therapies.
From a synthetic chemistry perspective, the preparation of 3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these protocols to improve yield and purity, as highlighted in studies focusing on "green chemistry" and "sustainable synthesis." The compound's CAS No. 866041-27-2 serves as a critical identifier in chemical databases, facilitating collaboration and data sharing across academic and industrial sectors.
Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide. These methods ensure accurate identification and quality control, which are essential for reproducibility in research. The compound's stability under various conditions is also a subject of investigation, particularly in the context of formulation development for potential clinical use.
Beyond its pharmaceutical applications, 3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide is occasionally referenced in material science for its photophysical properties. The chromeno-pyrimidine moiety can exhibit interesting fluorescence characteristics, making it a candidate for optoelectronic devices or sensors. This interdisciplinary relevance underscores the compound's broad utility across scientific domains.
As the scientific community continues to explore novel chemical entities, 3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide remains a compound of interest. Its combination of a benzamide linker and a fused heterocyclic system offers a rich platform for derivatization and optimization. Future studies may focus on expanding its biological activity spectrum or improving its synthetic accessibility to meet growing research demands.
866041-27-2 (3-chloro-N-{5H-chromeno[4,3-d]pyrimidin-2-yl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)